Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination†
RSC Advances Pub Date: 2019-03-13 DOI: 10.1039/C9RA01590F
Abstract
A flow chemistry-based approach is presented for the synthesis of 3,5-disubstituted pyrazoles via sequential copper-mediated alkyne homocoupling and Cope-type hydroamination of the intermediary 1,3-diynes in the presence of hydrazine as nucleophilic reaction partner. The proposed multistep methodology offers an easy and direct access to valuable pyrazoles from cheap and readily available starting materials and without the need for the isolation of any intermediates.
![Graphical abstract: Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination](http://scimg.chem960.com/usr/1/C9RA01590F.jpg)
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Journal Nameļ¼RSC Advances
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CAS no.: 18944-28-0